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  4. (E)-(4-Chlorophenyl)-[1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate
(E)-(4-Chlorophenyl)-[1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate (E)-(4-Chlorophenyl)-[1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate
Brand Name: Vulcanchem
CAS No.: 618084-91-6
VCID: VC0357064
InChI: InChI=1S/C24H25ClN2O4/c1-4-15-31-19-11-7-16(8-12-19)21-20(22(28)17-5-9-18(25)10-6-17)23(29)24(30)27(21)14-13-26(2)3/h4-12,21,28H,1,13-15H2,2-3H3/b22-20+
SMILES: C[NH+](C)CCN1C(C(=C(C2=CC=C(C=C2)Cl)[O-])C(=O)C1=O)C3=CC=C(C=C3)OCC=C
Molecular Formula: C24H25ClN2O4
Molecular Weight: 440.9g/mol

(E)-(4-Chlorophenyl)-[1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate

CAS No.: 618084-91-6

Main Products

VCID: VC0357064

Molecular Formula: C24H25ClN2O4

Molecular Weight: 440.9g/mol

(E)-(4-Chlorophenyl)-[1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate - 618084-91-6

CAS No. 618084-91-6
Product Name (E)-(4-Chlorophenyl)-[1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate
Molecular Formula C24H25ClN2O4
Molecular Weight 440.9g/mol
IUPAC Name (E)-(4-chlorophenyl)-[1-[2-(dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C24H25ClN2O4/c1-4-15-31-19-11-7-16(8-12-19)21-20(22(28)17-5-9-18(25)10-6-17)23(29)24(30)27(21)14-13-26(2)3/h4-12,21,28H,1,13-15H2,2-3H3/b22-20+
Standard InChIKey MJCLKYXWVGEFHZ-LSDHQDQOSA-N
Isomeric SMILES C[NH+](C)CCN1C(/C(=C(/C2=CC=C(C=C2)Cl)\[O-])/C(=O)C1=O)C3=CC=C(C=C3)OCC=C
SMILES C[NH+](C)CCN1C(C(=C(C2=CC=C(C=C2)Cl)[O-])C(=O)C1=O)C3=CC=C(C=C3)OCC=C
Canonical SMILES C[NH+](C)CCN1C(C(=C(C2=CC=C(C=C2)Cl)[O-])C(=O)C1=O)C3=CC=C(C=C3)OCC=C
PubChem Compound 6253138
Last Modified Nov 11 2021
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